4-[[2-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(oxolan-2-ylmethyl)cyclohexane-1-carboxamide

• IUPAC Name: 4-[[2-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(oxolan-2-ylmethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C31H38N4O5S/c1-2-39-24-15-13-23(14-16-24)33-28(36)20-41-31-34-27-8-4-3-7-26(27)30(38)35(31)19-21-9-11-22(12-10-21)29(37)32-18-25-6-5-17-40-25/h3-4,7-8,13-16,21-22,25H,2,5-6,9-12,17-20H2,1H3,(H,32,37)(H,33,36)
• InChI Key: QFRGBEVKEYOEEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC4CCC(CC4)C(=O)NCC5CCCO5
• Molecular Formula: C31H38N4O5S
• Molecular Weight: 578.7 g/mol

Description

4-[[2-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(oxolan-2-ylmethyl)cyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C31H38N4O5S and its molecular weight is 578.73. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

One area of research involves the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions. These reactions facilitate the formation of tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives, demonstrating the compound's utility in creating a diverse range of heterocycles (Bacchi et al., 2005).

Antimicrobial Activity

Compounds with structures similar to the one have been explored for their antimicrobial properties. For example, a study synthesized a series of compounds to test their in vitro antibacterial and antifungal activities against various pathogens, illustrating the potential use of such compounds in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Antitumor and Antifungal Activities

Research has also extended into the synthesis of novel 4(3H)-quinazolinone derivatives containing biologically active moieties, such as thiazole, pyridinone, and chromene, with expected antitumor and antifungal activities. This demonstrates the compound's role in contributing to the development of new therapeutic agents with potential applications in cancer and fungal infection treatments (El-bayouki et al., 2011).